Cas no 864719-19-7 (Phenol,4-[(1S,2E)-1-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-3-(4-hydroxyphenyl)-2-propenyl]-2-methoxy-)

• Product Name: Phenol,4-[(1S,2E)-1-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-3-(4-hydroxyphenyl)-2-propenyl]-2-methoxy-
• CAS No: 864719-19-7
• MF: C₂₁H₂₄O₅
• MW: 356.412266731262
• CID: 837215
• PubChem ID: 70698242
• Update Time: 2025-04-19

Phenol,4-[(1S,2E)-1-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-3-(4-hydroxyphenyl)-2-propenyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(1S,2E)-1-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-3-(4-hydroxyphenyl)-2 -propenyl]-2-methoxy-
• Phenol,4-[(1S,2E)-1-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-3-(4-hydroxyphenyl)-2-propenyl]-2-me...
• Phenol,4-[(1S,2E)-1-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-3-(4-hydroxyphenyl)-2-propenyl]-2-methoxy-
• SEQUOSEMPERVIRIN D
• [ "" ]
• AKOS040762333
• CHEBI:69976
• 4-[(E,1S)-1-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-3-(4-hydroxyphenyl)prop-2-enyl]-2-methoxyphenol
• 864719-19-7
• Q27138321

• Inchi： 1S/C21H24O5/c1-21(2)25-13-20(26-21)17(10-6-14-4-8-16(22)9-5-14)15-7-11-18(23)19(12-15)24-3/h4-12,17,20,22-23H,13H2,1-3H3/b10-6+/t17-,20+/m0/s1
• InChI Key： UFTSEQNPKRKIAA-IDGDSFQDSA-N
• SMILES： O1C(C)(C)OC[C@@H]1[C@@H](/C=C/C1C=CC(=CC=1)O)C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 356.16200
• Monoisotopic Mass: 356.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Color/Form: Powder
• PSA: 68.15000
• LogP: 4.05490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Cinnamylphenols